Cas no 145624-58-4 ([4-(2-methylpropyl)phenyl] trifluoromethanesulfonate)

[4-(2-methylpropyl)phenyl] trifluoromethanesulfonate structure
145624-58-4 structure
Product Name:[4-(2-methylpropyl)phenyl] trifluoromethanesulfonate
CAS No:145624-58-4
MF:C11H13F3O3S
MW:282.279332876205
CID:2777981
PubChem ID:10934890
Update Time:2025-04-21

[4-(2-methylpropyl)phenyl] trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

    • [4-(2-methylpropyl)phenyl] trifluoromethanesulfonate
    • Methanesulfonic acid, trifluoro-, 4-(2-methylpropyl)phenyl ester
    • DTXSID50448958
    • PKJWTXIXLYRBHS-UHFFFAOYSA-N
    • SCHEMBL4535172
    • 145624-58-4
    • Inchi: 1S/C11H13F3O3S/c1-8(2)7-9-3-5-10(6-4-9)17-18(15,16)11(12,13)14/h3-6,8H,7H2,1-2H3
    • InChI Key: PKJWTXIXLYRBHS-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OC1C=CC(=CC=1)CC(C)C

Computed Properties

  • Exact Mass: 282.05400
  • Monoisotopic Mass: 282.05374993Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.75000
  • LogP: 4.19430
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